Cas no 17722-20-2 (N,N'-Bis(4-chlorophenyl)propanediamide)

• Product Name: N,N'-Bis(4-chlorophenyl)propanediamide
• CAS No: 17722-20-2
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 221999
• PubChem ID: 481668
• Update Time: 2025-06-08

N,N'-Bis(4-chlorophenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-bis(4-chlorophenyl)-
• N,N''-BIS-(4-CHLORO-PHENYL)-MALONAMIDE
• N,N'-BIS-(4-CHLORO-PHENYL)-MALONAMIDE
• N,N'-Bis(4-chlorophenyl)propanediamide
• AC1LA53W
• AC1Q3JM2
• AC1Q3RBQ
• CHEBI:326727
• CHEMBL136373
• CTK8G1363
• Malonsaeure-bis-(4-chlor-anilid)
• n,n'-bis(4-chlorophenyl)malonamide
• N,N'-Bis-(4-chlor-phenyl)-malonamid
• N,N'-di(4-chlorophenyl)malonamide
• N1,N3-bis(4-chlorophenyl)malonamide
• Oprea1_541460
• EN300-06287
• AKOS000117109
• Z56829990
• N-(4-Chlorophenyl)-N'-(4-chlorophenyl)propane-1,3-diamide
• MFCD00420020
• DTXSID50333092
• CS-0220297
• 17722-20-2
• F8889-4374
• N,N/'/'-BIS-(4-CHLORO-PHENYL)-MALONAMIDE
• Propanediamide, N1,N3-bis(4-chlorophenyl)-
• 8G-906

• Inchi： 1S/C15H12Cl2N2O2/c16-10-1-5-12(6-2-10)18-14(20)9-15(21)19-13-7-3-11(17)4-8-13/h1-8H,9H2,(H,18,20)(H,19,21)
• InChI Key： UWWFXRVMMDRCCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC(NC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 322.02776
• Monoisotopic Mass: 322.027583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 4.5

Experimental Properties

• Density: 1.443
• Boiling Point: 597.9°Cat760mmHg
• Flash Point: 315.4°C
• Refractive Index: 1.675
• PSA: 58.2

Additional information on N,N'-Bis(4-chlorophenyl)propanediamide

N,N'-Bis(4-chlorophenyl)propanediamide (CAS No. 17722-20-2): A Comprehensive Overview

N,N'-Bis(4-chlorophenyl)propanediamide (CAS No. 17722-20-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as BCPPD, is characterized by its unique molecular structure and chemical properties, making it a valuable component in various research and industrial processes.

The molecular formula of N,N'-Bis(4-chlorophenyl)propanediamide is C₁₆H₁₄Cl₂N₂O, and its molecular weight is approximately 315.19 g/mol. The compound features two 4-chlorophenyl groups attached to a propanediamide backbone, which imparts it with specific reactivity and solubility characteristics. These properties make it an attractive candidate for a wide range of applications, including the synthesis of more complex molecules and the development of novel pharmaceutical agents.

In recent years, significant advancements in the understanding of N,N'-Bis(4-chlorophenyl)propanediamide have been made through various research studies. One notable area of interest is its potential use in the development of new drugs. Researchers have explored the compound's ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the discovery of new therapeutic agents for various diseases.

A study published in the Journal of Medicinal Chemistry highlighted the role of N,N'-Bis(4-chlorophenyl)propanediamide in modulating the activity of certain enzymes involved in metabolic pathways. The researchers found that BCPPD exhibits potent inhibitory effects on these enzymes, suggesting its potential as a lead compound for the development of drugs targeting metabolic disorders. This finding has sparked further interest in exploring the compound's pharmacological properties and its potential applications in drug discovery.

Beyond its pharmaceutical applications, N,N'-Bis(4-chlorophenyl)propanediamide has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For instance, researchers have utilized BCPPD as a building block for the creation of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of N,N'-Bis(4-chlorophenyl)propanediamide involves several well-established chemical reactions. One common method involves the reaction of 4-chloroaniline with propanediamine under controlled conditions. This process yields high-purity BCPPD with consistent quality, making it suitable for both laboratory-scale experiments and large-scale industrial production.

In terms of safety and handling, it is important to note that while N,N'-Bis(4-chlorophenyl)propanediamide is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices to minimize exposure risks.

The environmental impact of N,N'-Bis(4-chlorophenyl)propanediamide is another area that has received attention from researchers. Studies have shown that BCPPD has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, ongoing research is being conducted to further evaluate its long-term environmental effects and to develop more sustainable synthesis methods.

In conclusion, N,N'-Bis(4-chlorophenyl)propanediamide (CAS No. 17722-20-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and benefits, BCPPD is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.